2,6-Bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone

• CAS No.: 31663-77-1
• Molecular Formula: C22H10N4O8
• Molecular Weight: 458.3g/mol
• IUPAC Name: 2,6-bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
• InChI: InChI=1S/C22H10N4O8/c27-19-15-9-17-18(22(30)24(21(17)29)12-4-2-6-14(8-12)26(33)34)10-16(15)20(28)23(19)11-3-1-5-13(7-11)25(31)32/h1-10H
• InChI Key: HUWPVFBZOYDPCF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C(=O)C3=CC4=C(C=C3C2=O)C(=O)N(C4=O)C5=CC(=CC=C5)[N+](=O)[O-]

Description

2,6-Bis(3-nitrophenyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone is a useful research compound. Its molecular formula is C22H10N4O8 and its molecular weight is 458.3g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 27.6 grams (0.20 mole) m-nitroaniline in 320 ml. DMAC was added 21.8 grams (0.10 mole) PMDA. A precipitate separated in about one minute. The mixture was heated to 108° C. over 40 minutes, during which time the precipitate changed from tan to lustrous yellow. The mixture was cooled to room temperature and filtered. The solid product was washed with benzene and dried to give yellow crystals of N,N'-bis(m-nitrophenyl) pyromellitimide having a melting point of 388° C.